Cas no 1186194-40-0 (1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene)

• Product Name: 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene
• CAS No: 1186194-40-0
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 4684214
• Update Time: 2025-10-28

1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1,1-difluoroethyl)-2-methoxybenzene
• BBL102800
• STL556608
• 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene

• Inchi： 1S/C9H9BrF2O/c1-13-8-5-3-2-4-7(8)9(11,12)6-10/h2-5H,6H2,1H3
• InChI Key： ORFHBKZJHOSPJL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1OC)(F)F

Computed Properties

• Exact Mass: 249.98
• Monoisotopic Mass: 249.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Additional information on 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene

Introduction to 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene (CAS No: 1186194-40-0)

The compound 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene, identified by the CAS number 1186194-40-0, is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its benzene ring substituted with a methoxy group at the 2-position and a bromo-difluoroethyl group at the 1-position, making it a valuable molecule in the fields of organic synthesis, pharmaceuticals, and materials science.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in developing novel drug candidates and advanced materials. The presence of multiple halogen atoms (bromine and fluorine) in the structure of 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene confers it with unique electronic properties, which are highly desirable in various chemical reactions. These properties make it an ideal substrate for further functionalization, enabling researchers to explore its potential in drug delivery systems and electronic materials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and electrophilic aromatic substitution reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

The methoxy group at the 2-position plays a crucial role in stabilizing the molecule's structure by providing electron-donating effects, which can influence the reactivity of the bromo-difluoroethyl group at the 1-position. This balance of electronic effects makes 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene a versatile building block in organic synthesis.

Recent studies have explored the application of this compound in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. Its ability to form stable complexes with biological targets has been demonstrated through computational modeling and experimental assays, showcasing its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene has also been investigated for its role in polymer chemistry. The bromine atom can serve as a site for polymerization reactions, leading to the formation of novel polymeric materials with tailored properties such as improved thermal stability and mechanical strength.

The fluorine atoms present in the difluoroethyl group contribute to the compound's lipophilicity, which is an essential property for designing drugs with optimal bioavailability. This characteristic has been leveraged in recent research to develop compounds with enhanced permeability across biological membranes.

In conclusion, 1-(2-Bromo-1,1-difluoroethyl)-2-methoxybenzene (CAS No: 186-40-0) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry and materials science.